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Compound of Interest

Compound Name: Methyl 4-bromo-2-fluorobenzoate

Cat. No.: B195147 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 4-bromo-2-fluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Methyl 4-bromo-2-fluorobenzoate, a key intermediate in the synthesis of various

pharmaceutical compounds. This document details its physicochemical characteristics,

provides experimental protocols for their determination, and outlines the synthesis and

purification processes.

Physicochemical Properties
Methyl 4-bromo-2-fluorobenzoate is an off-white solid at room temperature.[1][2] A summary

of its key physical and chemical properties is presented in the table below.
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Property Value Reference

Molecular Formula C₈H₆BrFO₂ [1][3][4]

Molecular Weight 233.03 g/mol [1][2][3]

Appearance Off-white powder/solid [1][2]

Melting Point 58-60 °C [1]

Boiling Point 272.7 ± 25.0 °C at 760 Torr [1][2]

Density 1.577 ± 0.06 g/cm³ (at 20 °C) [1]

Flash Point 118.7 ± 23.2 °C [1][2]

Vapor Pressure 0.006 mmHg at 25°C [1][2]

Refractive Index 1.531 [1][2]

Solubility
Slightly soluble in Chloroform

and Methanol.
[5][6]

Experimental Protocols
This section details the standard methodologies for determining the key physical properties of

organic compounds like Methyl 4-bromo-2-fluorobenzoate.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

A small, finely powdered sample of the compound is packed into a capillary tube.

The capillary tube is placed in a heating apparatus, such as a Mel-Temp apparatus or a

Thiele tube, along with a calibrated thermometer.

The sample is heated slowly and evenly.
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The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range.

Sample Preparation Measurement

Powder Sample Pack Capillary Tube Place in Apparatus Heat Slowly Record Melting Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

A small amount of the liquid is placed in a test tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube.

The test tube is heated in a suitable apparatus, and a thermometer is positioned to measure

the vapor temperature.

As the liquid is heated, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Apparatus Setup Heating & Observation

Liquid in Test Tube Inverted Capillary Position Thermometer Heat Sample Observe Bubbles Cool and Record BP
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Caption: Workflow for Boiling Point Determination.

Density Determination
Density is the mass of a substance per unit volume.

Methodology:

The mass of a clean, dry pycnometer (a small glass flask of known volume) is determined.

The pycnometer is filled with the substance, and its mass is measured again.

The mass of the substance is calculated by subtracting the mass of the empty pycnometer.

The density is calculated by dividing the mass of the substance by the known volume of the

pycnometer.

Synthesis and Purification
Methyl 4-bromo-2-fluorobenzoate is typically synthesized from 4-bromo-2-fluorobenzoic acid.

Two common methods are described below.

Synthesis via Thionyl Chloride
This method involves the esterification of 4-bromo-2-fluorobenzoic acid with methanol using

thionyl chloride as a catalyst.

Experimental Protocol:

4-bromo-2-fluorobenzoic acid is dissolved in methanol at 0 °C.

Thionyl chloride is added dropwise to the solution.

The reaction mixture is stirred at room temperature for several hours.

After the reaction is complete, the solvent is removed under reduced pressure.
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The residue is dissolved in an organic solvent, such as ethyl acetate, and washed with a

saturated sodium bicarbonate solution and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield

the crude product.

The crude product is then purified by column chromatography.
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Caption: Synthesis of Methyl 4-bromo-2-fluorobenzoate via Thionyl Chloride.

Characterization of Methyl 4-bromo-2-fluorobenzoate
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The identity and purity of the synthesized Methyl 4-bromo-2-fluorobenzoate are confirmed

using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: To determine the molecular structure of the compound.

Protocol: A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃) and

placed in an NMR tube. The ¹H NMR and ¹³C NMR spectra are then acquired. The chemical

shifts, integration, and coupling patterns provide detailed information about the arrangement

of atoms in the molecule.

Liquid Chromatography-Mass Spectrometry (LC-MS):

Purpose: To confirm the molecular weight and assess the purity of the compound.

Protocol: The sample is dissolved in a suitable solvent and injected into a liquid

chromatograph. The components of the sample are separated on a column and then

introduced into the mass spectrometer. The mass spectrometer provides the mass-to-charge

ratio of the compound, confirming its molecular weight. The chromatogram indicates the

purity of the sample.

NMR Spectroscopy LC-MS Analysis

Synthesized Product

Dissolve in CDCl3 Dissolve in Solvent

Acquire 1H & 13C Spectra

Structural Elucidation

Inject into LC-MS

Confirm MW & Purity
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Caption: Analytical Workflow for Product Characterization.

This technical guide provides essential information on the physical properties of Methyl 4-
bromo-2-fluorobenzoate, along with standardized protocols for their determination and the

synthesis of the compound. This information is critical for researchers and professionals

involved in drug discovery and development who utilize this versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b195147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

